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Compound of Interest

N-(2-chloroacetyl)-3-
Compound Name:
nitrobenzamide

Cat. No.: B3427138

Disclaimer: No specific Safety Data Sheet (SDS) is available for N-(2-chloroacetyl)-3-
nitrobenzamide. The following guidance is based on the safety profiles of structurally similar
compounds, including 3-nitrobenzamide, various chloro-nitroaromatic compounds, and N-
(chloroacetyl)-2-methoxybenzamide. It is imperative to treat N-(2-chloroacetyl)-3-
nitrobenzamide as potentially hazardous and to handle it with the utmost care in a controlled
laboratory environment.

Hazard Assessment

Based on its structural components—a nitroaromatic ring and a chloroacetyl amide group—N-
(2-chloroacetyl)-3-nitrobenzamide is anticipated to exhibit several hazardous properties.
Aromatic nitro-compounds can be toxic, with skin absorption being a significant route of
exposure. They may also be thermally unstable and can decompose violently at elevated
temperatures.[1] The chloroacetyl moiety suggests potential for skin, eye, and respiratory tract
irritation, as well as being harmful if swallowed.[2][3]

Anticipated Hazards:
o Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5]
o Skin Corrosion/Irritation: Causes skin irritation.[2][3][4][6][7]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3][4][6][7][8]
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e Respiratory Irritation: May cause respiratory irritation.[2][3][4][6][7]
» Skin Sensitization: May cause an allergic skin reaction.[9]

o Mutagenicity and Carcinogenicity: Nitroaromatic compounds are often toxic, mutagenic, and
may be carcinogenic.[10]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure.[11][12][13][14]
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Protection Type

Specific PPE

Rationale and Best Practices

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is
recommended. Inspect gloves
for any signs of degradation or
perforation before use.
Change gloves immediately if

contaminated.

Eye and Face Protection

Safety goggles with side

shields and a face shield.

Provides protection against
splashes and airborne
particles.[14] Ensure a proper
fit.

Skin and Body Protection

Chemical-resistant lab coat or

coveralls.

Wear a long-sleeved lab coat
that fastens securely. For
larger quantities or increased
risk of splashing, consider a
chemical-resistant apron or
suit.[15]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges.

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If
engineering controls are
insufficient or during spill
cleanup, a respirator is

necessary.

Foot Protection

Closed-toe, chemical-resistant

shoes.

Protects against spills and

falling objects.[15]

Handling Procedures and Operational Plan

A systematic workflow is crucial for safely handling N-(2-chloroacetyl)-3-nitrobenzamide.
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Preparation

Gesignate and Prepare a Specific Work Area

(Assemble and Inspect All Required PPE)

E_ocate Emergency Equipment (Eyewash, Shower, Spill KitD

(Review Safety Data for Analogs]

Proceed to Handling

Hangdlin
Y &

Don Appropriate PPE

(Work in a Certified Chemical Fume Hood)

(Weigh and Handle with Care to Avoid DusD

(Keep Container Tightly Closed When Not in Use]
- J

Proceed to Cleanup

4 Post-Handlig 'g & Cleanup

[Decontaminate Work Surfaces)

[Segregate and Dispose of Waste Properla

Doff PPE Correctly
Wash Hands Thoroughly

- J
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(Evacuate Immediate Area) (Notify Supervisor and EHS)

Gon Appropriate PPE (including respirator)

v

(Contain Spill with Inert Absorbent Material

v

(Carefully Collect and Place in a Sealed Containe)

(Decontaminate Spill Area)
(Dispose of as Hazardous Waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-2-chloroacetyl-3-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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